molecular formula C20H25N5O3 B5676728 7-methyl-2-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanoyl]-2,7-diazaspiro[4.5]decan-6-one

7-methyl-2-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanoyl]-2,7-diazaspiro[4.5]decan-6-one

Cat. No. B5676728
M. Wt: 383.4 g/mol
InChI Key: ODFNSUOHKGVPLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of diazaspirodecanone derivatives involves multiple steps, including cycloaddition reactions, functional group transformations, and cyclization processes. Farag et al. (2008) described the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives through cycloaddition of nitrilimides to 3-aryliden-2(3H)-furanone derivatives, followed by reactions with hydrazine hydrate and subsequent intramolecular cyclization (Farag, Elkholy, & Ali, 2008). Smith et al. (2016) developed a synthesis approach for methyl-substituted spirocyclic piperidine-azetidine and piperidine-pyrrolidine ring systems, highlighting the potential for further functionalization (Smith et al., 2016).

Molecular Structure Analysis

The molecular structure of diazaspirodecanone derivatives showcases the importance of conformational analysis and stereochemistry. The synthesis and characterization of novel oxadiazole derivatives by Ge et al. (2014) and Jiang et al. (2012) provide insights into the molecular orbital correlations and structural parameters, emphasizing the influence of substituents on absorption and emission properties (Ge et al., 2014); (Jiang et al., 2012).

Chemical Reactions and Properties

Diazaspirodecanone compounds undergo a variety of chemical reactions, including reductive amination, amidation, and cyclization, enabling the synthesis of structurally diverse derivatives. The work by Martin‐Lopez and Bermejo (1998) on oxidative cyclization of olefinic precursors to synthesize azaspiro[4.5]decane systems highlights the versatility of these compounds in chemical synthesis (Martin‐Lopez & Bermejo, 1998).

Physical Properties Analysis

The physical properties of diazaspirodecanone derivatives, such as melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments. The structural features study by Gumus et al. (2018) using experimental and theoretical methods provides valuable information on the compound's molecular electrostatic potential and crystal interactions (Gumus et al., 2018).

Chemical Properties Analysis

The chemical properties of diazaspirodecanone derivatives, including reactivity, stability, and interaction with various nucleophiles, are essential for their application in synthetic chemistry. The synthesis and anticonvulsant profiles of new diazaspirodecane diones by Aboul-Enein et al. (2014) illustrate the potential biological activities of these compounds, showcasing their interaction with biological targets (Aboul-Enein et al., 2014).

properties

IUPAC Name

7-methyl-2-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanoyl]-2,7-diazaspiro[4.5]decan-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5O3/c1-24-11-4-8-20(19(24)27)9-12-25(14-20)17(26)7-2-6-16-22-18(23-28-16)15-5-3-10-21-13-15/h3,5,10,13H,2,4,6-9,11-12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODFNSUOHKGVPLU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCC2(C1=O)CCN(C2)C(=O)CCCC3=NC(=NO3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Methyl-2-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanoyl]-2,7-diazaspiro[4.5]decan-6-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.